(3aR,5R,6S,6aR)-2,2-dimethyl-5-{[(2R)-2-(pyridin-2-yl)pyrrolidin-1-yl]methyl}-tetrahydro-2H-furo[2,3-d][1,3]dioxol-6-ol

• IUPAC Name: (3aR,5R,6S,6aR)-2,2-dimethyl-5-[[(2R)-2-pyridin-2-ylpyrrolidin-1-yl]methyl]-3a,5,6,6a-tetrahydrofuro[2,3-d][1,3]dioxol-6-ol
• InChI: InChI=1S/C17H24N2O4/c1-17(2)22-15-14(20)13(21-16(15)23-17)10-19-9-5-7-12(19)11-6-3-4-8-18-11/h3-4,6,8,12-16,20H,5,7,9-10H2,1-2H3/t12-,13-,14+,15-,16-/m1/s1
• InChI Key: BROBLMZLNSWKNT-IBEHDNSVSA-N
• Canonical SMILES: CC1(OC2C(C(OC2O1)CN3CCCC3C4=CC=CC=N4)O)C
• Isomeric SMILES: CC1(O[C@@H]2[C@H]([C@H](O[C@@H]2O1)CN3CCC[C@@H]3C4=CC=CC=N4)O)C
• Molecular Formula: C17H24N2O4
• Molecular Weight: 320.4 g/mol

Description

(3aR,5R,6S,6aR)-2,2-dimethyl-5-{[(2R)-2-(pyridin-2-yl)pyrrolidin-1-yl]methyl}-tetrahydro-2H-furo[2,3-d][1,3]dioxol-6-ol is a useful research compound. Its molecular formula is C17H24N2O4 and its molecular weight is 320.4 g/mol. The purity is usually 95%.
BenchChem offers high-quality (3aR,5R,6S,6aR)-2,2-dimethyl-5-{[(2R)-2-(pyridin-2-yl)pyrrolidin-1-yl]methyl}-tetrahydro-2H-furo[2,3-d][1,3]dioxol-6-ol suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about (3aR,5R,6S,6aR)-2,2-dimethyl-5-{[(2R)-2-(pyridin-2-yl)pyrrolidin-1-yl]methyl}-tetrahydro-2H-furo[2,3-d][1,3]dioxol-6-ol including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Asymmetric Synthesis and Cancer Cell Growth Inhibition

This compound has been utilized in the asymmetric synthesis of polyketide spiroketals, demonstrating high stereo- and enantioselectivity. These spiroketals, including analogs derived from this compound, have shown cytotoxicity toward various cancer cell lines, indicating potential in cancer cell growth inhibition (Meilert, Pettit, & Vogel, 2004).

Conformational Analysis and Optical Properties

The conformational analysis and determination of absolute configurations of this compound and its derivatives have been performed. These studies, involving techniques like electronic absorption and circular dichroism spectroscopy, contribute significantly to drug discovery and the design of functionalized nucleosides (Ivanova & Spiteller, 2011).

Corrosion Inhibition in Steel

Research on epoxy glucose derivatives structurally related to this compound has explored their potential as inhibitors for mild steel corrosion in acidic environments. Computational studies using Density Functional Theory (DFT) and molecular dynamics simulation have provided insights into the chemical reactivity and adsorption behavior of these inhibitors (Koulou et al., 2020).

Nematicidal and Antifungal Properties

Hybrid heterocyclic compounds incorporating structures related to this molecule have been synthesized and evaluated for nematicidal and antifungal activities. These compounds showed significant activity against specific nematodes and fungi, indicating potential for agricultural applications (Srinivas et al., 2017).